Cas no 1920579-88-9 (5-chloro-N-{1-[(oxolan-2-yl)methyl]-1H-pyrazol-4-yl}pyrazine-2-carboxamide)

• Product Name: 5-chloro-N-{1-[(oxolan-2-yl)methyl]-1H-pyrazol-4-yl}pyrazine-2-carboxamide
• CAS No: 1920579-88-9
• MF: C₁₃H₁₄ClN₅O₂
• MW: 307.735560894012
• CID: 5673122
• PubChem ID: 103803691
• Update Time: 2025-06-11

5-chloro-N-{1-[(oxolan-2-yl)methyl]-1H-pyrazol-4-yl}pyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26615295
• Z1455067972
• 5-chloro-N-{1-[(oxolan-2-yl)methyl]-1H-pyrazol-4-yl}pyrazine-2-carboxamide
• 1920579-88-9

• Inchi： 1S/C13H14ClN5O2/c14-12-6-15-11(5-16-12)13(20)18-9-4-17-19(7-9)8-10-2-1-3-21-10/h4-7,10H,1-3,8H2,(H,18,20)
• InChI Key： NMQLFMVRTQACPX-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=N1)C(NC1C=NN(C=1)CC1CCCO1)=O

Computed Properties

• Exact Mass: 307.0836024g/mol
• Monoisotopic Mass: 307.0836024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 81.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 5-chloro-N-{1-[(oxolan-2-yl)methyl]-1H-pyrazol-4-yl}pyrazine-2-carboxamide

5-Chloro-N-{1-[(Oxolan-2-yl)methyl]-1H-pyrazol-4-yl}pyrazine-2-carboxamide (CAS No. 1920579-88-9): An Overview

5-Chloro-N-{1-[(oxolan-2-yl)methyl]-1H-pyrazol-4-yl}pyrazine-2-carboxamide (CAS No. 1920579-88-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of extensive research, particularly in the areas of pharmacology and drug development.

The molecular structure of 5-chloro-N-{1-[(oxolan-2-yl)methyl]-1H-pyrazol-4-yl}pyrazine-2-carboxamide is composed of a pyrazine core, a chloro substituent, and a pyrazole ring with an oxolan substituent. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 5-chloro-N-{1-[(oxolan-2-yl)methyl]-1H-pyrazol-4-yl}pyrazine-2-carboxamide as an inhibitor of specific enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme involved in inflammatory processes. This finding suggests that 5-chloro-N-{1-[(oxolan-2-yl)methyl]-1H-pyrazol-4-yl}pyrazine-2-carboxamide could be developed into a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, 5-chloro-N-{1-[(oxolan-2-yl)methyl]-1H-pyrazol-4-yl}pyrazine-2-carboxamide has also shown promise in the treatment of neurological disorders. Research conducted at the University of California, San Francisco, revealed that this compound can modulate certain neurotransmitter receptors, potentially making it useful in the management of conditions such as anxiety and depression.

The pharmacokinetic profile of 5-chloro-N-{1-[(oxolan-2-yl)methyl]-1H-pyrazol-4-yl}pyrazine-2-carboxamide has been extensively studied to understand its behavior in biological systems. Data from preclinical trials indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the drug can effectively reach its target site and exert its therapeutic effects without causing significant side effects.

Clinical trials are currently underway to further evaluate the safety and efficacy of 5-chloro-N-{1-[(oxolan-2-y lmethyl)-1H-pyrazol -4 - yl] pyrazine - 2 - carboxamide. Preliminary results from Phase I trials have shown that the compound is well-tolerated by patients at various dose levels. These findings are encouraging and pave the way for more advanced clinical studies.

The development of 5-chloro-N-{1-[ (oxolan - 2 - yl) methyl] - 1H - pyrazol - 4 - yl} pyrazine - 2 - carboxamide as a therapeutic agent is part of a broader effort to discover and develop new drugs for unmet medical needs. The compound's unique structure and promising biological activity make it an attractive candidate for further research and development.

In conclusion, 5-chloro-N-{1-[ (oxolan - 2 - yl) methyl] - 1H - pyrazol - 4 - yl} pyrazine - 2 - carboxamide (CAS No. 1920579 - 88 - 9) represents a significant advancement in medicinal chemistry. Its potential applications in treating inflammatory and neurological disorders highlight its importance in modern drug discovery efforts. Ongoing research and clinical trials will continue to elucidate the full therapeutic potential of this compound.